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Compound of Interest

Compound Name: Mephtetramine

Cat. No.: B10765632 Get Quote

For Immediate Release

Researchers, scientists, and drug development professionals handling Mephtetramine are

advised to adhere to stringent disposal protocols to ensure laboratory safety and environmental

protection. Due to its classification as a research chemical and its psychoactive properties,

Mephtetramine requires disposal as hazardous chemical waste. Adherence to institutional and

regulatory guidelines is paramount.

Mephtetramine is distinct from Mephentermine, a substituted phenethylamine, and should be

handled according to its specific chemical properties as a cathinone derivative. The absence of

a specific Safety Data Sheet (SDS) for Mephtetramine necessitates a cautious approach,

leveraging established procedures for analogous research chemicals and controlled

substances.

Essential Disposal Procedures
All personnel must be current on institutional chemical waste management training. The

following step-by-step process outlines the recommended disposal procedure for

Mephtetramine:

Personal Protective Equipment (PPE): Prior to handling, ensure appropriate PPE is worn,

including safety goggles, gloves, and a lab coat.

Waste Identification and Labeling:
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Designate a specific, compatible container for Mephtetramine waste. This container

should be clearly labeled as "Hazardous Waste."

The label must include the full chemical name ("Mephtetramine"), the quantity of waste,

and the date of accumulation.

Segregation and Storage:

Store the Mephtetramine waste container in a designated and secure Satellite

Accumulation Area (SAA).

Ensure the container is kept closed at all times, except when adding waste.

Do not mix Mephtetramine waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Disposal Request and Pickup:

Once the container is full or has reached the institutional time limit for storage in an SAA,

submit a hazardous waste pickup request to your institution's EHS office.

Do not dispose of Mephtetramine down the drain or in regular trash.[1] Improper disposal

can lead to environmental contamination and potential harm to aquatic life.[1]

Key Data for Safe Handling and Disposal
While specific quantitative disposal data for Mephtetramine is not readily available, the

following table summarizes its key chemical properties relevant to safe handling and disposal

decisions.
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Property Value Citation

Chemical Name
2-(methylaminomethyl)-3,4-

dihydro-2H-naphthalen-1-one
[2]

Molecular Formula C12H15NO [2]

Molecular Weight 189.25 g/mol [2]

Appearance
Research indicates it is a white

powder.
[3]

Classification
Research Chemical, Cathinone

Derivative
[4]

Experimental Protocols
Currently, there are no standardized, publicly available experimental protocols specifically for

the disposal of Mephtetramine. The procedures outlined above are based on general best

practices for the disposal of hazardous chemical waste in a laboratory setting.[5][6] It is critical

to consult and follow the specific protocols established by your institution's Environmental

Health and Safety (EHS) department.

Mephtetramine Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Mephtetramine waste in a laboratory setting.
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Caption: Mephtetramine Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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